N-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N-methylglycine

• IUPAC Name: 2-[(3-chloro-4-ethoxyphenyl)sulfonyl-methylamino]acetic acid
• InChI: InChI=1S/C11H14ClNO5S/c1-3-18-10-5-4-8(6-9(10)12)19(16,17)13(2)7-11(14)15/h4-6H,3,7H2,1-2H3,(H,14,15)
• InChI Key: VCVOIRSFSDYFLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N(C)CC(=O)O)Cl
• Molecular Formula: C11H14ClNO5S
• Molecular Weight: 307.75 g/mol

Description

N-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N-methylglycine, commonly known as ACEA, is a selective agonist for the cannabinoid receptor 1 (CB1). It is a synthetic compound that has been widely used in scientific research due to its ability to activate the CB1 receptor and produce a variety of physiological and biochemical effects.

Mechanism of Action

ACEA acts as a selective agonist for the N-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N-methylglycine receptor, which is a G protein-coupled receptor that is primarily found in the central nervous system. Activation of the this compound receptor by ACEA leads to the inhibition of neurotransmitter release and the modulation of various signaling pathways.
Biochemical and physiological effects:
ACEA has been shown to produce a variety of physiological and biochemical effects, including analgesia, sedation, hypothermia, and changes in appetite and metabolism. It has also been shown to have potential neuroprotective effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ACEA in lab experiments is its selectivity for the N-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N-methylglycine receptor, which allows for the specific activation of this receptor without affecting other receptors or signaling pathways. However, one limitation of using ACEA is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on ACEA, including the development of more potent and selective N-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N-methylglycine receptor agonists, the investigation of its potential therapeutic applications in the treatment of various conditions, and the study of its long-term effects on the central nervous system and other physiological systems. Additionally, further research is needed to better understand the mechanisms underlying the physiological and biochemical effects of ACEA and other this compound receptor agonists.

Scientific Research Applications

ACEA has been extensively used in scientific research to study the physiological and biochemical effects of N-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N-methylglycine receptor activation. It has been shown to have potential therapeutic applications in the treatment of various conditions, including pain, anxiety, and obesity.